Cas no 27225-61-2 (1H-Indazole,1-(2-chloroethyl)-6-nitro-)

1H-Indazole,1-(2-chloroethyl)-6-nitro- structure
27225-61-2 structure
Product Name:1H-Indazole,1-(2-chloroethyl)-6-nitro-
CAS No:27225-61-2
MF:C9H8ClN3O2
MW:225.631720542908
CID:291183
PubChem ID:267971
Update Time:2025-04-19

1H-Indazole,1-(2-chloroethyl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole,1-(2-chloroethyl)-6-nitro-
    • 1-(2-chloroethyl)-6-nitroindazole
    • 1-(2-chloroethyl)-6-nitro-1h-indazole
    • AC1Q1ZQW
    • AR-1B0654
    • CTK4F9296
    • KST-1B2542
    • NSC107902
    • NSC-107902
    • DTXSID70296135
    • 27225-61-2
    • Inchi: 1S/C9H8ClN3O2/c10-3-4-12-9-5-8(13(14)15)2-1-7(9)6-11-12/h1-2,5-6H,3-4H2
    • InChI Key: ZHDGPTFWOLGVJP-UHFFFAOYSA-N
    • SMILES: ClCCN1C2C=C(C=CC=2C=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 225.03100
  • Monoisotopic Mass: 225.030504
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Density: 1.49
  • Boiling Point: 384°Cat760mmHg
  • Flash Point: 186°C
  • Refractive Index: 1.668
  • PSA: 63.64000
  • LogP: 2.70650
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